3-(3-fluorophenyl)-7-[4-(2-thienylcarbonyl)piperazin-1-yl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: [4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C19H16FN7OS/c20-13-3-1-4-14(11-13)27-18-16(23-24-27)17(21-12-22-18)25-6-8-26(9-7-25)19(28)15-5-2-10-29-15/h1-5,10-12H,6-9H2
• InChI Key: DCDULBKXDKHEFN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)F)C(=O)C5=CC=CS5
• Molecular Formula: C19H16FN7OS
• Molecular Weight: 409.4 g/mol

Description

3-(3-fluorophenyl)-7-[4-(2-thienylcarbonyl)piperazin-1-yl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C19H16FN7OS and its molecular weight is 409.44. The purity is usually 95%.
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Scientific Research Applications

Antagonist Activity and Potential Antihypertensive Agents

One area of research has focused on the synthesis and evaluation of derivatives for their antagonist activity, particularly as 5-HT2 antagonists. Watanabe et al. (1992) synthesized a series of derivatives, finding compounds with potent 5-HT2 antagonist activity, which could indicate potential for psychiatric or neurological applications (Watanabe et al., 1992). Similarly, Bayomi et al. (1999) prepared a series of 1,2,4-triazolo[1,5-alpha]pyrimidines, with some compounds showing promising antihypertensive activity, which could be beneficial for cardiovascular disease management (Bayomi et al., 1999).

Antimicrobial and Antifungal Applications

Research by Mabkhot et al. (2016) and Prabhakar et al. (2016) has explored the synthesis of derivatives incorporating a thiophene moiety, with some compounds showing potent antimicrobial and antifungal activities. These findings suggest potential applications in addressing antibiotic-resistant infections and agricultural pests (Mabkhot et al., 2016); (Prabhakar et al., 2016).

Antiproliferative Activity

Dolzhenko et al. (2008) prepared fluorinated derivatives to investigate their antiproliferative activity against cancer cell lines. Their work indicates that specific substitutions on the core structure could enhance antiproliferative effects, opening pathways for cancer treatment research (Dolzhenko et al., 2008).

Anti-inflammatory and Analgesic Agents

Research into the anti-inflammatory and analgesic properties of related derivatives has shown promising results. Ashour et al. (2013) synthesized a new series of derivatives, finding some with significant anti-inflammatory and analgesic activities, suggesting potential for the development of new pain management and anti-inflammatory drugs (Ashour et al., 2013).